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Compound of Interest

Compound Name: (R)-Pabulenol

Cat. No.: B192048

Disclaimer: Despite a comprehensive search of scientific literature and databases, specific
pharmacological data for the stereocisomer (R)-Pabulenol is exceptionally limited. This
document provides a general overview based on the chemical class to which (R)-Pabulenol
belongs—furanocoumarins and psoralens—and related compounds. The information presented
herein is for informational purposes for researchers, scientists, and drug development
professionals and should not be directly extrapolated to (R)-Pabulenol without further specific

experimental validation.

Introduction

(R)-Pabulenol is a naturally occurring furanocoumarin, a class of organic chemical compounds
produced by a variety of plants.[1][2] It is structurally classified as a psoralen.[1][2][3][4]
Psoralens are known for their photosensitizing effects, which are utilized in therapies like PUVA
(psoralen + UVA) for skin conditions.[5][6] (R)-Pabulenol has been identified in plant species of
the Prangos genus, notably Prangos latiloba and Prangos lophoptera.[1] Extracts from Prangos
species, rich in furanocoumarins, have been reported to possess a range of biological
activities, including antioxidant, antimicrobial, cytotoxic, and anti-proliferative effects.[7][8]
However, specific studies isolating and characterizing the pharmacological profile of (R)-
Pabulenol are scarce.

Physicochemical Properties

A summary of the computed physicochemical properties of (R)-Pabulenol is provided in the
table below. These properties are calculated from its chemical structure and provide a
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preliminary understanding of its potential behavior in biological systems.

Property Value Source
Molecular Formula C16H1405 [1]
Molecular Weight 286.28 g/mol [1]
XLogP3 2.9 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

s g
Rotatable Bond Count 4 [1]

Pharmacological Activities (Inferred from Related
Compounds)

Due to the lack of direct experimental data for (R)-Pabulenol, the following sections discuss
the known pharmacological activities of the broader furanocoumarin and psoralen classes.
These are potential areas of investigation for (R)-Pabulenol.

Photosensitizing and Antiproliferative Activity

Psoralens are well-documented photosensitizing agents that can intercalate into DNA.[6] Upon
activation by UVA radiation, they can form covalent adducts with pyrimidine bases, leading to
DNA cross-linking and inhibition of DNA replication and transcription.[6] This mechanism
underlies their use in photochemotherapy for hyperproliferative skin disorders like psoriasis.
Given its psoralen backbone, (R)-Pabulenol may exhibit similar properties.

Cytotoxic and Anticancer Potential

Various furanocoumarins isolated from Prangos species have demonstrated cytotoxic and anti-
proliferative activities in in vitro studies.[7][8] For instance, extracts from Prangos uloptera have
shown high cytotoxic effects on HeLa cell lines.[3] This suggests that furanocoumarins,
potentially including (R)-Pabulenol, could be investigated for their anticancer properties. The
potential mechanism could involve the induction of apoptosis.
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Antimicrobial Activity

Extracts from Prangos species have also exhibited antibacterial properties.[8] Dichloromethane
extracts of Prangos uloptera roots showed high antibacterial activity against Staphylococcus
aureus and Bacillus subtilis.[3] This indicates a potential avenue for exploring the antimicrobial
spectrum of (R)-Pabulenol.

Antioxidant Activity

Modest antioxidant properties have been reported for extracts of Prangos species.[3][8] This
activity is common among phenolic compounds, and the chemical structure of (R)-Pabulenol
suggests it may also possess some antioxidant capacity.

Pharmacokinetics (General Overview for Psoralens)

Specific pharmacokinetic data for (R)-Pabulenol is not available. However, studies on other
psoralen derivatives like methoxsalen provide a general understanding of how this class of
compounds might behave in vivo.

The absorption of psoralens can be influenced by food and the formulation.[5] They generally
have a high but variable metabolic clearance and are almost completely metabolized.[5] The
serum elimination half-life of methoxsalen is in the range of 0.5 to 2 hours.[5] It is important to
note that there is significant inter-patient variability in the clearance of psoralens.[5]

Signaling Pathways (Hypothetical)

No signaling pathways have been specifically elucidated for (R)-Pabulenol. Based on the
activities of related compounds, several pathways could be hypothetically involved. For
instance, the antiproliferative and apoptotic effects of furanocoumarins could be mediated
through pathways involving p53, caspases, and Bcl-2 family proteins. Anti-inflammatory effects,
if any, might involve the inhibition of pro-inflammatory cytokines and enzymes through
pathways like NF-kB and MAPK.

Experimental Workflow for Investigating Novel Compound Activity

Caption: A generalized workflow for the pharmacological evaluation of a novel compound.
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Experimental Protocols

As no specific experimental data for (R)-Pabulenol is available, this section provides general
methodologies that could be adapted for its study.

General Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

o Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-
10,000 cells/well and incubate for 24 hours.

o Compound Treatment: Treat the cells with various concentrations of (R)-Pabulenol (e.g.,
0.1, 1, 10, 100 uM) and a vehicle control. Incubate for 24, 48, or 72 hours.

o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

o Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan
crystals.

o Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

o Data Analysis: Calculate the cell viability as a percentage of the control and determine the
IC50 value.

Conclusion and Future Directions

The pharmacological profile of (R)-Pabulenol remains largely unexplored. While its chemical
structure as a furanocoumarin suggests potential photosensitizing, antiproliferative,
antimicrobial, and antioxidant activities, dedicated experimental studies are necessary to
confirm these hypotheses and to quantify its biological effects. Future research should focus on
the isolation or synthesis of pure (R)-Pabulenol to enable comprehensive in vitro and in vivo
studies. Elucidating its mechanism of action, identifying its molecular targets, and determining
its pharmacokinetic and safety profiles will be crucial steps in assessing its potential as a
therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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